Calcium thioglycolate (1:1)
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Calcium thioglycolate (1:1) is a chemical compound that is widely used in scientific research. It is a white crystalline powder that is soluble in water and ethanol. Calcium thioglycolate (1:1) is mainly used as a reducing agent in various chemical reactions.
Mechanism Of Action
Calcium thioglycolate (1:1) acts as a reducing agent by donating electrons to other compounds. This process results in the formation of a new compound and the oxidation of calcium thioglycolate (1:1) to calcium thioglycolate disulfide. The mechanism of action of calcium thioglycolate (1:1) is similar to other reducing agents, such as sodium borohydride and lithium aluminum hydride.
Biochemical And Physiological Effects
Calcium thioglycolate (1:1) has no known biochemical or physiological effects. It is not used in the medical field and is not approved for human consumption.
Advantages And Limitations For Lab Experiments
The advantages of using calcium thioglycolate (1:1) in lab experiments include its low cost, easy availability, and high purity. It is also a mild reducing agent, which makes it suitable for the synthesis of sensitive compounds. However, calcium thioglycolate (1:1) has some limitations, such as its slow reaction rate and the need for an acidic environment for optimal performance.
Future Directions
Calcium thioglycolate (1:1) has many potential future directions in scientific research. One possible direction is the synthesis of new materials using calcium thioglycolate (1:1) as a reducing agent. Another direction is the optimization of the synthesis process to improve the reaction rate and yield. Additionally, calcium thioglycolate (1:1) could be used in the synthesis of new organic compounds for various applications, such as pharmaceuticals and agrochemicals.
Conclusion:
Calcium thioglycolate (1:1) is a versatile reducing agent that has many scientific research applications. It is commonly used in the synthesis of nanoparticles, organic compounds, and carbon-based materials. The mechanism of action of calcium thioglycolate (1:1) is similar to other reducing agents, and it has no known biochemical or physiological effects. While it has some limitations, calcium thioglycolate (1:1) has many potential future directions in scientific research.
Synthesis Methods
Calcium thioglycolate (1:1) can be synthesized by reacting calcium hydroxide with thioglycolic acid. The reaction is as follows:
Ca(OH)2 + 2HSCH2COOH → Ca(SCH2COO)2 + 2H2O
The resulting product is calcium thioglycolate (1:1), which can be purified by recrystallization.
Scientific Research Applications
Calcium thioglycolate (1:1) has various scientific research applications. It is commonly used as a reducing agent in the synthesis of nanoparticles, such as silver and gold nanoparticles. Calcium thioglycolate (1:1) can also be used as a reducing agent in the synthesis of graphene oxide and other carbon-based materials. Furthermore, it is used as a reducing agent in the synthesis of organic compounds, such as aldehydes and ketones.
properties
CAS RN |
37457-75-3 |
---|---|
Product Name |
Calcium thioglycolate (1:1) |
Molecular Formula |
C2H2CaO2S |
Molecular Weight |
130.18 g/mol |
IUPAC Name |
calcium;2-sulfidoacetate |
InChI |
InChI=1S/C2H4O2S.Ca/c3-2(4)1-5;/h5H,1H2,(H,3,4);/q;+2/p-2 |
InChI Key |
QVCFQEFEMBCIOI-UHFFFAOYSA-L |
SMILES |
C(C(=O)[O-])[S-].[Ca+2] |
Canonical SMILES |
C(C(=O)[O-])[S-].[Ca+2] |
Other CAS RN |
29820-13-1 |
Pictograms |
Corrosive; Irritant |
Related CAS |
68-11-1 (Parent) |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.